N-methylthiophen-3-amine

• Molecular Formula: C5H7NS
• Molecular Weight: 113.18 g/mol
• IUPAC Name: N-methylthiophen-3-amine
• InChI: InChI=1S/C5H7NS/c1-6-5-2-3-7-4-5/h2-4,6H,1H3
• InChI Key: FLYPBMIJIXGULG-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CSC=C1

Description

N-Methylthiophen-3-amine is an organosulfur compound featuring a thiophene ring substituted with a methylamino (-NHCH₃) group at the 3-position. Its molecular formula is C₅H₇NS, with a molecular weight of 113.18 g/mol. The compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of thiocarbamoyl fluorides, as demonstrated by its use in the synthesis of methyl(thiophen-3-yl)carbamothioic fluoride derivatives with a 62% yield . It is also commercially available as a hydrochloride salt (C₅H₈ClNS), indicating its stability and utility in pharmaceutical contexts .

Comparison with Similar Compounds

Thiophene Derivatives with Amino/Acetamide Groups

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Synthesis Method	Reactivity/Applications
N-Methylthiophen-3-amine	C₅H₇NS	113.18	Thiophene, methylamino	Reaction of N-methylamine with thiophene derivatives	Intermediate for thiocarbamoyl fluorides
N-(3-Acetyl-2-thienyl)acetamide	C₈H₉NO₂S	183.23	Thiophene, acetyl, acetamide	Modified Gewald reaction using 3-acetylthiophen-2-amine	Spectroscopically characterized intermediate for advanced studies

• Key Differences: The acetyl and acetamide groups in the latter compound introduce electron-withdrawing effects, altering reactivity compared to the electron-donating methylamino group in N-methylthiophen-3-amine. N-Methylthiophen-3-amine is more nucleophilic, making it suitable for reactions with electrophiles like sulfur and fluorinating agents , whereas acetylated derivatives are often used as stabilized intermediates for further functionalization .

Thiophene Derivatives with Electron-Withdrawing Substituents

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Synthesis Method	Reactivity/Applications
3-Nitrothiophen-2-amine	C₄H₄N₂O₂S	144.15	Thiophene, nitro, amino	Efficient substitution reactions	Precursor for pharmaceuticals/agrochemicals
N-(3-Chlorophenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine	C₁₀H₁₀ClNO₂S	243.71	Thiophene sulfone, chlorophenyl	Not specified	Likely high polarity due to sulfone group

• Key Differences: The nitro group in 3-nitrothiophen-2-amine significantly reduces electron density on the thiophene ring, directing reactions to specific positions, unlike the methylamino group in N-methylthiophen-3-amine, which enhances ring activation. Sulfone-containing derivatives (e.g., ) exhibit increased solubility in polar solvents, contrasting with the moderate polarity of N-methylthiophen-3-amine .

Thiophene Derivatives with Extended Aromatic Systems

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Synthesis Method	Applications
LY-248686	C₁₈H₁₉NOS	297.41	Naphthyloxy, thiophene	Multi-step coupling reactions	Investigated for neuropharmacological activity
2-(Thiophen-2-YL)ethylamine	C₁₁H₁₃NS₂	231.35	Dual thiophene, amine	Not specified	Potential use in conductive polymers or ligands

• Key Differences: LY-248686’s naphthyloxy group introduces steric bulk and extended conjugation, enabling interactions with biological targets , whereas N-methylthiophen-3-amine’s simpler structure is more suited for small-molecule synthesis. Dual thiophene systems () may exhibit unique electronic properties for material science applications, unlike mono-thiophene derivatives .

Non-Thiophene Cyclic Amines

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Synthesis Method	Reactivity/Applications
N-Methyltetrahydrofuran-3-amine	C₅H₁₁NO	101.15	Tetrahydrofuran, methylamino	Intramolecular aminoetherification	Studied for stereochemical applications

• Key Differences :
  • The tetrahydrofuran ring lacks aromaticity and sulfur, reducing resonance stabilization compared to thiophene derivatives. This results in lower thermal stability and distinct reactivity patterns .